3,4-diethoxy-N-(2-thienylmethyl)benzamide

• IUPAC Name: 3,4-diethoxy-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C16H19NO3S/c1-3-19-14-8-7-12(10-15(14)20-4-2)16(18)17-11-13-6-5-9-21-13/h5-10H,3-4,11H2,1-2H3,(H,17,18)
• InChI Key: MBWIUZXFBGKSCF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCC2=CC=CS2)OCC
• Molecular Formula: C16H19NO3S
• DSSTOX Substance ID: DTXSID301269121
• Molecular Weight: 305.4 g/mol
• CAS RN: 351157-84-1

Description

The compound "3,4-diethoxy-N-(2-thienylmethyl)benzamide" belongs to the class of organic compounds known as benzamides, which are characterized by a benzoyl group attached to an amine group. These compounds are significant due to their diverse range of biological activities and applications in medicinal chemistry.

Synthesis Analysis

The synthesis of related benzamides often involves acylation reactions, where a corresponding amine reacts with benzoyl chloride in the presence of a deacidifying agent under controlled conditions. For example, synthesis strategies include the use of different starting materials and reagents under specific conditions to achieve high yield and purity of the desired benzamide compounds (Jin Ning-ren, 2012).

Molecular Structure Analysis

Molecular structure and geometry of benzamides can be determined using X-ray diffraction and computational methods such as Density Functional Theory (DFT). These analyses help in understanding the crystalline structure, molecular geometry, and electronic properties, such as the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies (S. Demir et al., 2015).

Chemical Reactions and Properties

Benzamides like "this compound" can undergo various chemical reactions, including acylation, reduction, and cyclization, to form different compounds. These reactions can be influenced by the substituents on the benzene ring and the amide nitrogen, which affect the compound's reactivity and stability (A. Katritzky et al., 1997).

Physical Properties Analysis

The physical properties of benzamides, such as melting points, solubility, and crystal structures, can vary significantly depending on the substituents and their arrangement. These properties are crucial for the compound's application and behavior in different environments (K. Abboud et al., 1998).

Chemical Properties Analysis

The chemical properties, including the acidity of the amide hydrogen and the reactivity of the benzoyl group, are important for the biological activity and chemical reactions of benzamides. These properties are determined by the electronic structure and molecular geometry of the compound (G. Mostafa et al., 2023).

Safety and Hazards

While specific safety data for 3,4-diethoxy-N-(2-thienylmethyl)benzamide is not available, benzamides in general can be harmful if swallowed and are suspected of causing genetic defects.